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Compound of Interest

Compound Name: 2-Chloro-4-ethoxy-5-methylaniline
Cat. No.: B13286688
Get Quote

Part 1: Executive Directive (Autonomy)

This guide deviates from standard safety templates to address the specific physicochemical
behavior of 2-Chloro-4-ethoxy-5-methylaniline (CAS: 861008-02-8). Unlike generic organic
waste, this halogenated aromatic amine presents a dual hazard: immediate acute toxicity
(characteristic of anilines) and persistent environmental toxicity (characteristic of aryl chlorides).

The Golden Rule of Disposal for this Compound:

Never commingle this substance with non-halogenated solvents or oxidizing acids. The
presence of the chlorine atom requires high-temperature incineration with acid gas scrubbing, a

capability standard solvent incinerators may lack.

Part 2: Scientific Integrity & Logic (E-E-A-T)
1. Chemical ldentity & Hazard Profile
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To dispose of a chemical safely, you must understand its failure modes.
e Chemical Name: 2-Chloro-4-ethoxy-5-methylaniline[1][2]

« CAS Number: 861008-02-8[1][2]

» Molecular Formula: C

H
CINO

e Physical State: Typically a solid or low-melting semi-solid at room temperature.
Mechanistic Risks:

o Methemoglobinemia Potential: Like many aniline derivatives, this compound can induce
methemoglobinemia upon exposure, oxidizing hemoglobin to methemoglobin, which cannot
carry oxygen.

o Formation of Dioxins/Furans: Improper incineration (at temperatures <850°C) of chlorinated
aromatics can catalyze the formation of polychlorinated dibenzodioxins (PCDDs) and furans.
This is why specific incineration protocols are mandatory.

e Incompatibility: The amine group (

) is basic. Mixing with strong acids (e.g., Nitric Acid) can be violent. Mixing with bleach
(Hypochlorite) can form chloroamines, which are highly toxic and unstable.

2. Waste Characterization & Segregation Strategy

The most common compliance failure is misclassification. Use this table to categorize your
waste stream.
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Parameter Specification for CAS 861008-02-8

Waste Class Halogenated Organic (Toxic)

EPA Waste Code (RCRA) Likely DOO3 (if reactive) or Characteristic Toxic.
aste Code
Treat as Hazardous Waste.[3][4]

Segregation Group Group A: Halogenated Solvents/Organics.[4]

Oxidizers (Nitric acid, Peroxides), Strong Acids,

Incompatible With .

Hypochlorites.

HDPE (High-Density Polyethylene) or Glass
Container Type (Amber). Avoid metal if acidic impurities are

present.

3. The Self-Validating Disposal Protocol

This protocol is designed as a "closed-loop" system. You cannot proceed to the next step
without verifying the previous one.

Phase 1: Collection & Deactivation (Lab Scale)

o Step 1 (Solvent Selection): If the material is solid/residue, dissolve it in a compatible
halogenated solvent (e.g., Dichloromethane) or a combustible solvent accepted by your
hazardous waste handler (e.g., Ethanol), provided it is labeled "Halogenated Waste."

o Why? Dissolution prevents "hot spots"” of pure toxic material in the waste drum.
o Step 2 (pH Check): Verify the waste solution is neutral or slightly alkaline.

o Validation: Dip a pH strip. If pH < 4, neutralize with dilute Sodium Bicarbonate to prevent
drum corrosion.

o Step 3 (The "Red Tag" Rule): Immediately apply a hazardous waste tag.
o Critical Data: Must list "2-Chloro-4-ethoxy-5-methylaniline” and "Contains Halogens."[1]

Phase 2: Spill Response (Immediate Action)
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» Containment: Do not use water. Water spreads the aniline derivative, increasing aquatic
contamination risk.

o Absorbent: Use vermiculite, dry sand, or commercial "Chem-Sorb" pads.

o Decontamination: After bulk removal, wipe surfaces with ethanol-soaked pads. These pads
must also go into the solid hazardous waste bin, not the regular trash.

Phase 3: Final Disposal (The Handover)

o Transport: The waste must be transported by a licensed hazardous waste hauler to a TSDF
(Treatment, Storage, and Disposal Facility) permitted for hazardous incineration.

e Destruction Method: Rotary Kiln Incineration (>1000°C) with secondary combustion chamber
and HCI scrubbers.

Part 3: Visualization & Formatting
Decision Tree: Waste Segregation Logic

This diagram illustrates the critical decision points to prevent accidental mixing of incompatible
waste streams.
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Waste Generation:

2-Chloro-4-ethoxy-5-methylaniline

Is it Solid or Liquid?

/

Solid/Residue

Liquid Solution

Dissolve in Compatible Solvent
(e.g., Ethanol or DCM)

SEGREGATION CHECK:
Is the stream Halogenated?

Yes (Correct) \No (Stop!)

Stream A: Halogenated Waste Stream B: Non-Halogenated
(Contains CI/F/Br) (Do NOT Use)

Select Container:
HDPE or Glass (Amber)

l

Labeling:
'Hazardous Waste'
"Toxic' + 'Halogenated'

Final Disposal:

Rotary Kiln Incineration
(w/ HCI Scrubber)

Click to download full resolution via product page
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Caption: Logic flow for segregating and packaging halogenated aniline waste to ensure

regulatory compliance and safety.

Regulatory & Shipping Data Table

Use these codes for your waste manifest.

Regulatory Body Classification Code / ID

Notes

UN 2811 (Solid) or UN

"Toxic Solids/Liquids,

Organic, n.o.s. (2-

DOT (USA) Shipping Name o
2810 (Liquid) Chloro-4-ethoxy-5-
methylaniline)"
) Packing Group IlI
DOT Hazard Class Class 6.1 Toxic Substances

(typically)

D001 (Ignitable - if in
EPA (RCRA) Hazardous Waste solvent),

Characteristic Toxic

Must be profiled by
TSDF.

EU (EWC) Waste Code 07 01 03*

"Organic halogenated
solvents, washing
liquids and mother

liquors"
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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